Cas no 35827-88-4 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-b-D-arabinofuranosyl-)

• Product Name: 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-b-D-arabinofuranosyl-
• CAS No: 35827-88-4
• Molecular Formula: C₉H₁₂N₆O₄
• Molecular Weight: 268.22938
• CID: 314750
• PubChem ID: 70684952

3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-b-D-arabinofuranosyl- Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-b-D-arabinofuranosyl-
• 2-(7-aminotriazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 2-(5-amino-2,4,7,8,9-pentazabicyclo[4.3.0]nona-1,3,5,7-tetraen-9-yl)-5 -(hydroxymethyl)oxolane-3,4-diol
• Nsc146366
• (2R,3S,4S,5R)-2-(7-Amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 35827-88-4
• CHEMBL2092763

• InChIKey： OAUKGFJQZRGECT-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N6O4/c10-7-4-8(12-2-11-7)15(14-13-4)9-6(18)5(17)3(1-16)19-9/h2-3,5-6,9,16-18H,1H2,(H2,10,11,12)
• SMILES： OCC1OC(N2N=NC3=C(N=CN=C23)N)C(O)C1O

Computed Properties

• Exact Mass: 268.09216
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 268.092
• Heavy Atom Count: 19
• Complexity: 336
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.2
• Topological Polar Surface Area: 152Ų

Experimental Properties

• LogP: -2.00380
• PSA: 152.43
• Boiling Point: 702.6°Cat760mmHg
• Flash Point: 378.7°C
• Density: 2.29